Cas no 154650-81-4 (1-benzothiophene-6-carbonitrile)

1-benzothiophene-6-carbonitrile structure
154650-81-4 structure
Product Name:1-benzothiophene-6-carbonitrile
CAS No:154650-81-4
MF:C9H5NS
MW:159.207700490952
MDL:MFCD16877454
CID:842998
PubChem ID:21816574
Update Time:2025-04-19

1-benzothiophene-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-6-carbonitrile
    • 1-benzothiophene-6-carbonitrile
    • 6-cyanobenzo[b]thiophene
    • Benzo[b]thiophen-6-carbonitrile
    • GRNONARPFXAEBM-UHFFFAOYSA-N
    • FCH1176461
    • SB14839
    • OR350409
    • AX8166747
    • DTXSID30618374
    • CS-0094302
    • 154650-81-4
    • AS-60863
    • DB-351048
    • D71947
    • AKOS016013057
    • MFCD16877454
    • Benzothiophene-6-carbonitrile
    • SY250822
    • SCHEMBL506739
    • MDL： MFCD16877454
    • Inchi： 1S/C9H5NS/c10-6-7-1-2-8-3-4-11-9(8)5-7/h1-5H
    • InChI Key： GRNONARPFXAEBM-UHFFFAOYSA-N
    • SMILES： S1C=CC2C=CC(C#N)=CC1=2

Computed Properties

  • Exact Mass: 159.01435
  • Monoisotopic Mass: 159.01427034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: 2.7

Experimental Properties

  • PSA: 23.79

1-benzothiophene-6-carbonitrile Pricemore >>

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1-benzothiophene-6-carbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:154650-81-4)1-benzothiophene-6-carbonitrile
Order Number:A1001003
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 14:57
Price ($):508.0/883.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:154650-81-4)1-benzothiophene-6-carbonitrile
A1001003
Purity:99%/99%
Quantity:5g/10g
Price ($):508.0/883.0
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